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Introduction

Heptylamine, also known as 1-aminoheptane or n-heptylamine, is a primary alkylamine with
the chemical formula CHs3(CH2)eNHz2. It is a versatile chemical intermediate with applications in
various fields, including organic synthesis, analytical chemistry, and materials science. In the
context of drug development, its properties as a primary amine make it a useful building block
for the synthesis of more complex molecules and a valuable tool in analytical methodologies.
This technical guide provides an in-depth overview of the core chemical and physical
properties of heptylamine, detailed experimental protocols for their determination, and
visualizations of key processes.

Chemical and Physical Properties

Heptylamine is a colorless to slightly yellow liquid at room temperature with a characteristic
amine odor.[1][2] Its properties are largely dictated by the presence of the polar amino group at
the end of a nonpolar seven-carbon alkyl chain. This structure imparts both hydrophilic and
lipophilic characteristics to the molecule.

Data Presentation: Core Properties

The following tables summarize the key physical and chemical properties of heptylamine,
compiled from various sources.

Table 1: General and Physical Properties of Heptylamine
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Property Value References
Molecular Formula C7H17N [11[3]
Molecular Weight 115.22 g/mol [4115][6]
Appearance Clear, c.olo.rless to slightly (2]
yellow liquid
Odor Amine-like, fishy [2]
Density 0.777 g/mL at 25 °C [4][5]
Boiling Point 154-156 °C [1][4]1[5]
Melting Point -23°C [31[7]
Flash Point 44 °C (closed cup) [8]
Vapor Pressure 2.89 mmHg at 25 °C [9]
Refractive Index (n20/D) 1.424 [4][5]
pKa 10.67 at 25 °C [9]
Table 2: Solubility Profile of Heptylamine
Solvent Solubility References
Water j;gltzl)y soluble (6791 mg/L at ]
Ethanol Miscible
Ether Miscible
5% HCI Soluble [10]

Table 3: Identification and Safety Information for Heptylamine
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Identifier/Parameter Value References
CAS Number 111-68-2 [1107]
EC Number 203-895-8 [5]
Beilstein Registry Number 1731688 [5]
H226, H301, H314, H317,
Hazard Statements [8]
H411
Signal Word Danger [8]

Experimental Protocols

This section provides detailed methodologies for the determination of key physical and
chemical properties of heptylamine, as well as a common synthesis route and an analytical
application.

Determination of Boiling Point (Micro-Boiling Point
Method)

Objective: To determine the boiling point of a small sample of heptylamine.
Materials:

» Heptylamine sample

o Capillary tube (sealed at one end)

e Thermometer

e Thiele tube or similar heating apparatus

e Mineral oll

e Bunsen burner or hot plate

Procedure:
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Introduce a small amount of heptylamine into a small test tube.
Place a capillary tube, sealed at one end, open end down into the heptylamine sample.
Attach the test tube to a thermometer using a rubber band or wire.

Place the assembly into a Thiele tube containing mineral oil, ensuring the heptylamine
sample is below the oil level.

Gently heat the side arm of the Thiele tube.

Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from
the open end of the capillary tube.

Continue heating until a rapid and continuous stream of bubbles is observed, then remove
the heat source.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube
as the apparatus cools.

Determination of Density (Pychometer Method)

Objective: To accurately determine the density of heptylamine.

Materials:

Heptylamine sample
Pycnometer (a specific gravity bottle of a known volume)
Analytical balance

Thermometer

Procedure:

Thoroughly clean and dry the pycnometer.

Weigh the empty pycnometer on an analytical balance and record the mass (ma).
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« Fill the pycnometer with heptylamine, ensuring there are no air bubbles.

e Place the stopper in the pycnometer and allow any excess liquid to overflow.
o Carefully wipe the outside of the pycnometer dry.

» Weigh the filled pycnometer and record the mass (mz).

e Measure the temperature of the heptylamine.

e The density (p) is calculated using the formula: p = (m2 - m1) / V, where V is the calibrated
volume of the pycnometer.

Determination of Solubility in Water (Flask Method)

Objective: To determine the solubility of heptylamine in water at a specific temperature.

Procedure:

Add an excess amount of heptylamine to a known volume of distilled water in a flask.

o Stopper the flask and shake it vigorously at a constant temperature for an extended period
(e.g., 24 hours) to ensure equilibrium is reached.

» Allow the mixture to stand undisturbed until the two phases have clearly separated.

o Carefully withdraw a known volume of the aqueous layer using a pipette, being cautious not
to disturb the undissolved heptylamine.

o Determine the concentration of heptylamine in the agueous sample using a suitable
analytical method, such as gas chromatography or titration with a standard acid.

e The solubility is expressed as the mass of heptylamine per volume of water (e.g., mg/L).[11]

Synthesis of n-Heptylamine from Heptaldoxime

Objective: To synthesize n-heptylamine via the reduction of heptaldoxime.[12][13]

Materials:

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b089852?utm_src=pdf-body
https://www.benchchem.com/product/b089852?utm_src=pdf-body
https://www.benchchem.com/product/b089852?utm_src=pdf-body
https://www.benchchem.com/product/b089852?utm_src=pdf-body
https://www.benchchem.com/product/b089852?utm_src=pdf-body
https://www.benchchem.com/product/b089852?utm_src=pdf-body
https://www.benchchem.com/product/b089852?utm_src=pdf-body
https://www.scribd.com/document/518389025/Water-Solubility
https://www.benchchem.com/product/b089852?utm_src=pdf-body
https://www.benchchem.com/product/b089852?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV2P0318
https://www.lookchem.com/Chempedia/Chemical-Technology/17202.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Heptaldoxime

e Absolute ethanol

e Sodium metal

e Water

e Concentrated Hydrochloric Acid

e 40% Potassium Hydroxide solution

Solid Potassium Hydroxide

Procedure:

Dissolve heptaldoxime in absolute ethanol in a round-bottomed flask equipped with a reflux
condenser and heat to boiling.

e Once boiling, turn off the heat and add strips of sodium metal through the condenser at a
rate that maintains the boiling.

o After all the sodium has dissolved, cool the flask and dilute the contents with water.
« Distill the mixture, collecting the distillate in a solution of hydrochloric acid.

e Remove the ethanol and water from the distillate under reduced pressure to crystallize the
heptylamine hydrochloride.

e Cool the flask and add a 40% potassium hydroxide solution to liberate the free amine.
o Separate the amine layer and dry it with solid potassium hydroxide.

« Distill the dried amine to obtain pure n-heptylamine, collecting the fraction at 152-157 °C.
[12][13]

Mandatory Visualizations
Synthesis of n-Heptylamine Workflow
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Caption: Workflow for the synthesis of n-heptylamine from heptaldoxime.

Heptylamine as an Internal Standard in HPLC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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